Cas no 97-90-5 (Ethylene dimethacrylate)

Ethylene dimethacrylate is a high-purity monomer offering excellent reactivity, low viscosity, and stable storage properties. Its chemical versatility enables effective incorporation into a variety of resins, making it suitable for applications in coatings, adhesives, and polymers requiring enhanced mechanical strength and thermal stability.
Ethylene dimethacrylate structure
Ethylene dimethacrylate structure
Product Name:Ethylene dimethacrylate
CAS No:97-90-5
MF:C10H14O4
MW:198.215763568878
MDL:MFCD00008590
CID:34923
PubChem ID:24860340
Update Time:2026-01-30

Ethylene dimethacrylate Chemical and Physical Properties

Names and Identifiers

    • Ethylene Glycol Dimethacrylate
    • 1,2-ETHANEDIOL DIMETHACRYLATE
    • Ethyldiol methacrylate
    • ETHYLENE DIMETHACRYLATE
    • GLYCOL DIMETHACRYLATE
    • 1,2-Bis(Methacryloyloxy)ethane
    • 1,2-bis-(methacryloyloxy)-ethane
    • 1,2-Bis(methacryloyoxy) ethane
    • 2-(Methacryloyloxy)ethyl 2-methylacrylate
    • 2-methyl-2-propenoicacid,1,2-ethanediylester
    • 2-Propenoicacid,2-methyl-,1,2-ethanediylester
    • Ageflex egdm
    • Ageflex EGDMA
    • Diglycol dimethacrylate
    • EGDMA
    • ethanedioldimethacrylate
    • Ethyldiol metacrylate
    • Ethylene Glycol Dimethacrylate (stabilized with HQ)
    • GDMA
    • EGDMA (stabilized with HQ)
    • Ethylene Dimethacrylate (stabilized with HQ)
    • Glycol Dimethacrylate (stabilized with HQ)
    • Ethanediol dimethacrylate
    • Ethylenedimethyacrylate
    • ETHYLENE METHACRYLATE
    • Ethylene glycol bis(methacrylate)
    • Sartomer SR 206
    • Methacrylic acid, ethylene ester
    • ethane-1,2-diyl bis(2-methylacrylate)
    • Methacrylic acid ethylene ester
    • 2-Propenoic acid, 2-methyl-, 1,2-ethanediyl ester
    • SR 206
    • 1,2-Ethanediol
    • 2-Propenoic acid, 2-methyl-, 1,2-ethanediyl ester (9CI)
    • Methacrylic acid, ethylene ester (6CI, 8CI)
    • 1 G
    • 2-(2-Methylprop-2-enoyloxy)ethyl 2-methylprop-2-enoate
    • 2-[(2-Methylprop-2-enoyl)oxy]ethyl 2-methylprop-2-enoate
    • 2-Methacryloyloxyethyl methacrylate
    • Acryester ED
    • Acryester EDMA
    • Blemmer PDE 50
    • DMM 2
    • EG 50
    • EM 320
    • FA 121M
    • Fancryl FA 121M
    • Hi-Cross ED
    • Hi-Cross ED-P
    • Light Ester EG
    • Light Ester EG 50
    • Luvomaxx EDMA-DL 75
    • Miramer M 221
    • NK Ester 1G
    • NSC 24166
    • Perkalink 401
    • Perkalink 401-50D-pd
    • Perkalink 7401
    • San Ester EG
    • SR 206NS
    • TGM 1
    • TGM 1 (ester)
    • Ethylene Glycol Dimethacrylate, (stabilized with HQ)
    • CHEBI:53378
    • 97-90-5
    • 2-(Methacryloyloxy)ethyl 2-methylacrylate #
    • PORAPAK T (80-100 MESH ASTM) FOR GC
    • NS00002804
    • CHEMBL1709582
    • UNII-7BK5G69305
    • AKOS015837657
    • CAS-97-90-5
    • 2-methyl-2-propenoic acid 1,2-ethanediyl ester
    • MFM-416
    • NCGC00259463-01
    • ethyleneglycol dimethacrylate
    • E0102
    • Tox21_201914
    • DTXCID106615
    • Tox21_303153
    • 2-Propenoic acid, 2-methyl-, 1,1'-(1,2-ethanediyl) ester
    • SCHEMBL15636
    • CS-W015656
    • 12738-39-5
    • CCRIS 179
    • HSDB 5313
    • F71209
    • EINECS 202-617-2
    • NCGC00163970-03
    • DA-73225
    • CHEBI:53436
    • EC 202-617-2
    • Ethyleneglycoldimethacrylate (98%, contains 90-110 ppm monomethyletherhydroquinone as inhibitor)
    • NCGC00257144-01
    • Ethylene glycol dimethacrylate, 98%, contains 90-110 ppm monomethyl ether hydroquinone as inhibitor
    • 1,2-Ethanediol dimethacrylate Ethylene dimethacrylate
    • W-100100
    • HY-W014940
    • NCGC00163970-01
    • Epitope ID:131323
    • AS-78075
    • DTXSID1026615
    • 7BK5G69305
    • MFCD00008590
    • BRN 1776663
    • 25721-76-0
    • D70270
    • 1,2-Ethanediyl 2-methyl-2-propenoate
    • ETHYLENE METHACRYLATE [HSDB]
    • PEG-DMA
    • Q2231462
    • NCGC00163970-02
    • NSC24166
    • Ethylene glycol dimethacrylate,99%(egdma)
    • NSC-24166
    • 2-(dimethylamino)ethyl (2,5-dioxo-4,4-diphenyl-imidazolidin-1-yl)methyl carbonate; methanesulfonic acid
    • Ethylene dimethacrylate
    • MDL: MFCD00008590
    • Inchi: 1S/C10H14O4/c1-7(2)9(11)13-5-6-14-10(12)8(3)4/h1,3,5-6H2,2,4H3
    • InChI Key: STVZJERGLQHEKB-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=C)OCCOC(C(C)=C)=O

Computed Properties

  • Exact Mass: 198.08900
  • Monoisotopic Mass: 198.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.051 g/mL at 25 °C(lit.)
  • Melting Point: -40°C(lit.)
  • Boiling Point: 235°C(lit.)
  • Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Refractive Index: n20/D 1.454(lit.)
  • Solubility: <5g/l
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Unstable - may polymerize upon exposure to light. Incompatible with strong acids, strong oxidizing agents, strong bases.
  • PSA: 52.60000
  • LogP: 1.22500
  • Vapor Pressure: <0.1 mmHg ( 21.1 °C)
  • Solubility: Insoluble in water, soluble in some organic solvents.

Ethylene dimethacrylate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H317,H335
  • Warning Statement: P261,P280
  • Hazardous Material transportation number:UN 3334
  • WGK Germany:1
  • Hazard Category Code: 37-43
  • Safety Instruction: S24-S37
  • FLUKA BRAND F CODES:8-19
  • RTECS:OZ4400000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R37; R43
  • TSCA:Yes
  • Storage Condition:2-8°C

Ethylene dimethacrylate Customs Data

  • HS CODE:2916140000
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Ethylene dimethacrylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydroquinone ,  Oxygen Catalysts: p-Toluenesulfonic acid ;  rt → 110 °C; 3 h, 110 °C
Reference
Synthesis of ethylene glycol dimethacrylate by air stripping
Fang, Yanxiong; Chen, Haojun; He, Kai; Chen, Weibiao, Jingxi Huagong, 2010, 27(6), 618-621

Production Method 2

Reaction Conditions
1.1 Reagents: Hydroquinone ,  Sodium methoxide ,  4-Methoxyphenol Catalysts: Dimethyltin dichloride Solvents: Heptane
Reference
Organotin catalyzed transesterification.
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Phenothiazine Solvents: Dimethylformamide
Reference
The synthesis of novel hybrid monomers
Chan, Grace Y. N.; Looney, Mark G.; Solomon, David H.; Veluayitham, Sheela, Australian Journal of Chemistry, 1998, 51(1), 31-35

Production Method 4

Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Dioctyltin oxide ,  Dioctyltin dichloride
Reference
Process for the transesterification of (meth)acrylic acid esters.
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: 2-Propanol, lanthanum(3+) salt
Reference
Preparation of unsaturated esters
, Japan, , ,

Production Method 6

Reaction Conditions
1.1 Catalysts: Phenothiazine ,  p-Toluenesulfonic acid Solvents: Toluene ;  4 h, 120 °C
Reference
Side products of methacrylic acid esterification with triethylene glycol methyl ether
Demidova, Yu. V.; Demidov, P. A.; Potekhin, V. V.; Potekhin, V. M., Russian Journal of General Chemistry, 2016, 86(6), 1250-1254

Production Method 7

Reaction Conditions
1.1 Reagents: Phosphoric acid Catalysts: Benzyltriethylammonium chloride ,  Phenothiazine ,  Hexanoic acid, 2-ethyl-, chromium salt (1:?) ,  Magnesium bromide Solvents: Polypropylene glycol ;  1.5 bar, rt → 60 °C; 60 °C → 65 °C; 0.5 bar, rt → 70 °C; 2 h, 75 °C; 30 min, 0.2 bar, 80 °C
Reference
Preparation of diesters of (meth)acrylic acid from epoxides
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Catalysts: Bis(2,4,6-trimethylbenzoyl)phenylphosphine oxide Solvents: Water
Reference
Hydrogel with good hydrophilic property, mechanical property, biocompatibility and stability and application thereof in artificial nasolacrimal duct
, China, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: Hydroquinone ,  Sodium methoxide ,  4-Methoxyphenol ,  Dimethyltin dichloride Solvents: Methanol ,  Cyclohexane ;  104 °C
Reference
Process for the preparation of high-boiling (meth)acrylic acid esters
, Germany, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Hydroquinone Catalysts: Silica ,  1H-Imidazolium, 3-(2-carboxyethyl)-1-methyl-, sulfate (1:1) ;  rt → 100 °C; 5 h, 100 °C
Reference
Method for synthesizing (meth)acrylate from (meth)acrylic acid and alcohol
, China, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  4-Methoxyphenol ,  Sodium carbonate ,  Dimethyltin dichloride ,  Sodium bromide Solvents: Methanol ,  Cyclohexane ;  rt
Reference
High-yield (meth)acrylate ester monomer preparation using alkali metal alkoxides as transesterification catalysts and bromide salts as polymerization inhibitors
, United States, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Dibutyltin oxide ,  Tempol ;  heated; 12 h, 110 - 140 °C; cooled
Reference
Manufacture of ethylene glycol (meth)acrylates in short time
, Japan, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: 4-Methoxyphenol ,  Tempo ;  5 h, 100 - 121 °C
Reference
Preparation of (meth)acrylic esters
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Catalysts: Phosphoric acid ;  2 h, 145 °C
Reference
Preparation of network crosslinked hydroxyl aqueous dispersion
, China, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Hydroquinone ,  4-Methoxyphenol Catalysts: Sulfuric acid ;  10 - 20 kPa, 70 - 80 °C
Reference
Preparation of ethylene glycol dimethacrylate
, China, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: 4-Methoxyphenol ;  80 kPa, 13 °C
Reference
Method for continuous production of methyl acrylic acid polyol ester
, China, , ,

Production Method 17

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine ;  24 h
Reference
Foam material, acetoacetylated resin composition, (meth)acrylated resin composition, article, coating composition and preparation method
, United States, , ,

Production Method 18

Reaction Conditions
1.1 Catalysts: Chloroplatinic acid ;  2 h, 70 °C
Reference
Achieving solubility alteration with functionalized polydimethylsiloxane for improving the viscosity of supercritical CO2 fracturing fluids
Liu, Bin; Wang, Yanling; Liang, Lei; Zeng, Yijin, RSC Advances, 2021, 11(28), 17197-17205

Production Method 19

Reaction Conditions
1.1 Reagents: 4-Methoxyphenol Catalysts: Dibutyltin oxide ;  6 h, 105 °C
Reference
Preparation of polyurea prepolymer compounds
, China, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: Bisphenol A epoxy resin Catalysts: 4-(Dimethylamino)pyridine ;  55 °C
Reference
Product blended (meth)acrylate/vinyl ester resin cross-linkers
, World Intellectual Property Organization, , ,

Ethylene dimethacrylate Raw materials

Ethylene dimethacrylate Preparation Products

Ethylene dimethacrylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:97-90-5)Ethylene dimethacrylate
Order Number:sfd17959
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:97-90-5)
Order Number:SDF068;SFD69
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:56
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97-90-5)二甲基丙烯酸乙二醇酯
Order Number:LE13259702;LE4263;LE18307
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
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(CAS:97-90-5)Ethyleneglycoldimethacrylate (98%, contains 90-110 ppm monomethyletherhydroquinone as inhibitor)
Order Number:A845762
Stock Status:in Stock
Quantity:4kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):236.0
Email:sales@amadischem.com

Ethylene dimethacrylate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
GC-MS GC-APCI-QTOF
GC-MS
13C NMR
13C NMR

Additional information on Ethylene dimethacrylate

Ethylene dimethacrylate (CAS No. 97-90-5): Applications and Recent Advances in Chemical and Biomedical Fields

Ethylene dimethacrylate, commonly referred to as Ethylene dimethacrylate (CAS No. 97-90-5), is a versatile monomer with significant applications in both industrial and scientific domains. This compound, characterized by its bifunctional methacrylate groups, plays a crucial role in polymer chemistry, particularly in the synthesis of resins, adhesives, and coatings. Its unique chemical structure enables a wide range of functional modifications, making it a valuable material in various research and development initiatives.

The chemical structure of Ethylene dimethacrylate consists of an ethylene backbone with two methacrylate side groups. This configuration allows for easy polymerization via free-radical initiated reactions, resulting in polymers with high thermal stability and mechanical strength. The compound's reactivity and adaptability have made it a staple in the production of advanced materials, including photoresists used in semiconductor manufacturing.

In recent years, Ethylene dimethacrylate has garnered attention for its potential applications in biomedical research. Its ability to form hydrogels and cross-link biomolecules has opened new avenues for drug delivery systems and tissue engineering. For instance, researchers have utilized this monomer to develop biocompatible hydrogels that can encapsulate therapeutic agents, ensuring controlled release profiles. These hydrogels are particularly useful in wound healing applications, where sustained drug delivery is essential for optimal recovery.

Moreover, the incorporation of Ethylene dimethacrylate into polymer networks has been explored for its role in enhancing the properties of smart materials. These materials can respond to external stimuli such as temperature or pH changes, making them suitable for applications in sensors and actuators. Recent studies have demonstrated the use of Ethylene dimethacrylate-based polymers in developing shape-memory materials, which can revert to their original shape upon exposure to specific conditions.

The compound's utility extends to the field of nanotechnology, where it serves as a precursor for synthesizing functionalized nanoparticles. These nanoparticles can be tailored for various applications, including catalysis and imaging techniques. For example, researchers have successfully incorporated Ethylene dimethacrylate into the synthesis of magnetic nanoparticles, which exhibit enhanced stability and biocompatibility. Such advancements hold promise for future medical imaging and therapeutic interventions.

Recent breakthroughs in green chemistry have also highlighted the importance of Ethylene dimethacrylate as a sustainable monomer. Innovations in polymerization techniques have enabled the production of eco-friendly resins with reduced environmental impact. These resins are being increasingly adopted in industries seeking to minimize their carbon footprint while maintaining high performance standards.

The adaptability of Ethylene dimethacrylate is further exemplified by its role in specialty coatings and adhesives. These products benefit from the compound's ability to form strong bonds with a variety of substrates while exhibiting excellent durability. Recent research has focused on developing high-performance coatings that can resist harsh environmental conditions, making them ideal for aerospace and automotive applications.

In conclusion, Ethylene dimethacrylate (CAS No. 97-90-5) remains a cornerstone material in modern chemistry due to its diverse applications and innovative potential. From biomedical advancements to sustainable industrial solutions, this compound continues to drive progress across multiple scientific disciplines. As research efforts continue to uncover new possibilities, the versatility of Ethylene dimethacrylate ensures its enduring relevance in both academic and industrial settings.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:97-90-5)Ethylene dimethacrylate
sfd17959
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:97-90-5)
SDF068;SFD69
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email